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Compound of Interest

Compound Name: (+)-N-Methylallosedridine

Cat. No.: B045818

In-Depth Technical Guide: (+)-N-
Methylallosedridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-N-Methylallosedridine is a naturally occurring compound. This document aims to provide
a comprehensive overview of its physical and chemical properties. However, it is important to
note that detailed experimental data for this compound is limited in publicly available scientific
literature. While basic identifiers and some predicted properties are accessible, extensive
characterization through experimental protocols and elucidation of its biological functions are
not readily available. This guide summarizes the existing information and highlights the areas
where further research is required.

Physical and Chemical Properties

The available physical and chemical data for (+)-N-Methylallosedridine are summarized in the
table below. It is crucial to recognize that some of these properties are predicted and have not
been experimentally verified.
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Property Value Source
Molecular Formula CoH19NO TargetMol[1]
Molecular Weight 157.25 g/mol TargetMol[1]
CAS Number 41447-16-9 TargetMol[1]
Relative Density (Predicted) 0.927 g/cm? TargetMol[1]
Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Recommendations: For long-term storage as a powder, a temperature of -20°C for up
to 3 years is recommended.[1] If stored in a solvent, it should be kept at -80°C for up to 1 year.

[1]

Spectral Data

A thorough search of available scientific databases did not yield any specific experimental
spectral data for (+)-N-Methylallosedridine, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), or Mass Spectrometry (MS) data. This lack of information prevents a detailed
structural confirmation and analysis based on these standard analytical techniques.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (+)-N-
Methylallosedridine are not described in the currently accessible literature. While it is listed as
a natural product, information regarding its isolation from natural sources and subsequent
handling is also not readily available.

Biological Activity and Signaling Pathways

There is no specific information available in the public domain regarding the biological activity,
pharmacological effects, or signaling pathways associated with (+)-N-Methylallosedridine.
Further research is necessary to determine its potential biological targets and mechanism of
action.
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Data Availability Overview

The following diagram illustrates the current status of available information for (+)-N-
Methylallosedridine based on a comprehensive literature search.

Click to download full resolution via product page

Caption: Availability of technical data for (+)-N-Methylallosedridine.

Conclusion and Future Directions

(+)-N-Methylallosedridine remains a poorly characterized natural product. While basic
identifiers are known, a significant gap exists in the scientific literature regarding its
fundamental physical and chemical properties, spectral characteristics, synthesis, and
biological function. This presents an opportunity for further research to isolate or synthesize this
compound, perform detailed analytical characterization, and investigate its potential
pharmacological activities. Such studies would be invaluable to the scientific and drug
development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of (+)-N-
Methylallosedridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045818#physical-and-chemical-properties-of-n-
methylallosedridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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